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Compound of Interest

Compound Name: Triethyl Citrate

Cat. No.: B1682540 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-

by-step procedures for the proper disposal of triethyl citrate, a common ecipient and

plasticizer, ensuring the safety of personnel and the protection of the environment.

Triethyl citrate is not classified as a hazardous substance according to Regulation (EC) No.

1272/2008.[1] However, proper disposal protocols must be followed to maintain a safe

laboratory environment and comply with local regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that appropriate personal protective equipment

(PPE) is worn, including safety glasses with side-shields and gloves.[2] Handle the chemical in

a well-ventilated area.[2] In case of a spill, absorb the liquid with an inert material such as sand,

diatomaceous earth, or vermiculite and place it in a suitable, closed container for disposal.[2][3]

Do not allow the chemical to enter drains or waterways.[4][5][6]

Step-by-Step Disposal Procedures
The primary method for the disposal of triethyl citrate is to engage a licensed waste disposal

company.[1][7][8]

Unused or Surplus Material:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1682540?utm_src=pdf-interest
https://www.benchchem.com/product/b1682540?utm_src=pdf-body
https://www.benchchem.com/product/b1682540?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_1960202537_TRIETHYLCITRATECASNO77-93-0MSDS.pdf
https://www.spectrumchemical.com/media/sd/T1171_SD.pdf
https://www.spectrumchemical.com/media/sd/T1171_SD.pdf
https://www.spectrumchemical.com/media/sd/T1171_SD.pdf
https://www.vigon.com/product/triethyl-citrate-natural/?doc=MSDS/504113_vigon_sds_us_english.pdf&namee=TriethylCitrateNaturalSDS
https://www.carlroth.com/medias/SDB-33NA-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU4OTN8YXBwbGljYXRpb24vcGRmfGFHVTNMMmd3T1M4NU1qQTJORGN4TlRVM01UVXdMMU5FUWw4ek0wNUJYMFJGWDBWT0xuQmtaZ3wzNDMxZDE0NDcwMGRjYTI0MTM4NTRjMDE2MWNkZDhhODJjZDUwYWU3MmI2ZTE1YTdlYjY4Y2Q3MmE0MTA2NjE2
https://www.carlroth.com/medias/SDB-33NA-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIxNTN8YXBwbGljYXRpb24vcGRmfGFHVTRMMmhqTkM4NU1UWTJOakE1TVRVME1EYzRMMU5FUWw4ek0wNUJYMGRDWDBWT0xuQmtaZ3w4M2UzM2Q2N2U2NjM1Yjg4N2UzZTRkYTcyMTE4YjA3NGNkMzc4ZjUyMmU2MmY0YThlNjUxOGRkYTA5NzA0YjRk
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=15753
https://www.benchchem.com/product/b1682540?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_1960202537_TRIETHYLCITRATECASNO77-93-0MSDS.pdf
https://www.chemicalbook.com/msds/triethyl-citrate.pdf
https://static.cymitquimica.com/products/3B/pdf/sds-C0367.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact a licensed professional waste disposal service to arrange for pickup and disposal

of surplus and non-recyclable triethyl citrate.[1][7]

Store the material in its original or a suitable, clearly labeled, and tightly closed container

while awaiting disposal.[1][7]

Contaminated Materials and Packaging:

Handle contaminated packaging in the same manner as the substance itself.[4]

For empty containers, completely drain them.[9] These can often be recycled after being

thoroughly emptied.[4]

Contaminated absorbents from spills and other contaminated lab materials (e.g., gloves,

wipes) should be placed in a sealed container and disposed of through a licensed waste

disposal company.[1][7]

Prohibited Disposal Methods:

Do not empty triethyl citrate into drains or dispose of it with household waste.[4][6][10]

[11] Although readily biodegradable, releasing chemicals into the sewage system can

have unintended consequences on aquatic life and wastewater treatment processes.[7]

Quantitative Data Summary
While specific quantitative limits for disposal are not prominently listed in the safety data

sheets, the following toxicological data provides context for its relatively low hazard profile.

Parameter Value Species Guideline

Acute Oral Toxicity

(LD50)
5,900 mg/kg Rat

Not specified in

provided results.

Biodegradability
77% (readily

biodegradable)
-

OECD Test Guideline

301F

Aquatic Toxicity

(EC50)
> 100 mg/l (72 h) Algae

OECD Test Guideline

201
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This table summarizes key toxicological and environmental data for triethyl citrate,

highlighting its low acute toxicity and ready biodegradability.

Experimental Protocols
The provided search results do not contain detailed experimental protocols. The data

presented in the table above is derived from standardized tests (e.g., OECD Guidelines) which

are publicly available and widely used in toxicology and environmental science.

Disposal Decision Pathway
The following diagram illustrates the logical workflow for the proper disposal of triethyl citrate
in a laboratory setting.
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Material Assessment

Disposal Actions

Prohibited Actions

Start: Triethyl Citrate for Disposal

Is the material unused surplus or non-recyclable? Do NOT empty into drains.

Is it a contaminated material (e.g., spill cleanup, empty container)?

No

Offer to a licensed waste disposal company.

Yes

Handle contaminated packaging and materials as the substance itself.

Yes

Completely emptied packages can be recycled.

No (Empty Container)

Click to download full resolution via product page

Disposal decision workflow for triethyl citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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